rac-(2R,5R)-5-methyl-1,4-dioxane-2-carboxylic acid
Overview
Description
rac-(2R,5R)-5-methyl-1,4-dioxane-2-carboxylic acid is a chiral compound with a unique structure that includes a dioxane ring
Preparation Methods
The synthesis of rac-(2R,5R)-5-methyl-1,4-dioxane-2-carboxylic acid typically involves the use of chiral starting materials and specific reaction conditions to ensure the correct stereochemistry. One common method involves the use of ®-lactic acid, which can be converted into the desired dioxane compound through a series of reactions including diazotisation and subsequent cyclization . Industrial production methods may involve continuous flow processes to enhance efficiency and yield .
Chemical Reactions Analysis
rac-(2R,5R)-5-methyl-1,4-dioxane-2-carboxylic acid undergoes various types of chemical reactions, including:
Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.
Substitution: Nucleophilic substitution reactions can occur with reagents like sodium hydroxide or ammonia.
The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
rac-(2R,5R)-5-methyl-1,4-dioxane-2-carboxylic acid has a wide range of applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: The compound’s unique structure makes it useful in studying enzyme-substrate interactions.
Medicine: Potential therapeutic applications are being explored, particularly in drug synthesis and development.
Industry: It is used in the production of various chemicals and materials
Mechanism of Action
The mechanism by which rac-(2R,5R)-5-methyl-1,4-dioxane-2-carboxylic acid exerts its effects involves its interaction with specific molecular targets. The dioxane ring structure allows it to fit into enzyme active sites, potentially inhibiting or modifying enzyme activity. The pathways involved in its action are still under investigation, but it is believed to interact with various biochemical pathways .
Comparison with Similar Compounds
rac-(2R,5R)-5-methyl-1,4-dioxane-2-carboxylic acid can be compared with other similar compounds such as:
- rac-(2R,5R)-5-(aminomethyl)-1,4-dioxane-2-carboxylic acid hydrochloride
- rac-(2R,5R)-5-(methoxymethyl)pyrrolidine-2-carboxylic acid
These compounds share similar structural features but differ in their functional groups, which can lead to different chemical reactivity and applications .
Properties
CAS No. |
2613299-20-8 |
|---|---|
Molecular Formula |
C6H10O4 |
Molecular Weight |
146.1 |
Purity |
95 |
Origin of Product |
United States |
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